Cas no 2093847-39-1 (rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, trans)

• Product Name: rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, trans
• CAS No: 2093847-39-1
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• MDL: MFCD29041142
• CID: 5247637
• Update Time: 2025-06-03

rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-, hydrochloride (1:1), (2R,3S)-rel-
• rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, trans

• MDL： MFCD29041142
• Inchi： 1S/C8H13N3O2.ClH/c1-5-7(9-3-4-12-5)8-10-6(2)11-13-8;/h5,7,9H,3-4H2,1-2H3;1H/t5-,7+;/m0./s1
• InChI Key： VPMPVHIVFZOYPX-VOLNJMMDSA-N
• SMILES： C[C@@H]1OCCN[C@H]1C1ON=C(N=1)C.Cl

Additional information on rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, trans

Comprehensive Overview of rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride (CAS No. 2093847-39-1)

The compound rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride, identified by its CAS No. 2093847-39-1, is a chiral morpholine derivative with a unique structural framework. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The presence of both a morpholine ring and a 1,2,4-oxadiazole moiety in its structure makes it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its stereochemistry, as the trans configuration of the substituents can influence its binding affinity and pharmacokinetic properties.

In recent years, the demand for chiral compounds like rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride has surged, driven by the growing focus on enantioselective synthesis and precision medicine. The compound's CAS No. 2093847-39-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its 1,2,4-oxadiazole group is known for its stability and bioisosteric properties, often serving as a surrogate for ester or amide functionalities in drug design. This feature aligns with current trends in medicinal chemistry, where researchers seek to optimize metabolic stability and bioavailability.

The synthesis and characterization of rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride involve advanced techniques such as asymmetric catalysis and NMR spectroscopy. Its trans configuration is critical for achieving desired biological activities, as evidenced by studies on similar morpholine derivatives. The compound's CAS No. 2093847-39-1 is often associated with queries about its solubility, stability, and potential as a building block for more complex molecules. These topics are highly relevant to researchers exploring novel therapeutic agents or agrochemicals.

Another area of interest is the compound's potential role in addressing global challenges such as antimicrobial resistance and crop protection. The 1,2,4-oxadiazole moiety, in particular, has been investigated for its antimicrobial and insecticidal properties. As the scientific community seeks sustainable solutions, rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride may emerge as a key player in developing next-generation bioactive compounds. Its CAS No. 2093847-39-1 is thus a valuable identifier for tracking its applications and safety profile.

From a commercial perspective, the compound's trans configuration and chiral purity are critical for regulatory approval and scalability. Manufacturers and suppliers often highlight its CAS No. 2093847-39-1 to ensure traceability and compliance with industry standards. Additionally, the rise of AI-driven drug discovery has increased the demand for well-characterized compounds like this one, as they serve as reliable inputs for machine learning models predicting molecular interactions.

In conclusion, rac-(2R,3S)-2-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine hydrochloride (CAS No. 2093847-39-1) represents a fascinating intersection of chemistry, biology, and technology. Its unique structure, combined with the growing emphasis on chiral synthesis and sustainable applications, positions it as a compound of enduring interest. Whether in academic research or industrial innovation, this molecule continues to inspire new avenues of exploration and discovery.